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Compound of Interest

Compound Name: N-Tosylaziridine

Cat. No.: B123454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling protocols for N-
Tosylaziridine, a reactive intermediate commonly used in synthetic organic chemistry. Due to

its strained three-membered ring and the electron-withdrawing tosyl group, N-Tosylaziridine is

a potent electrophile and requires careful handling to minimize risks. This document outlines

the known hazards, necessary personal protective equipment, and detailed procedures for its

use, storage, and disposal.

Hazard Identification and Classification
N-Tosylaziridine is classified as a hazardous substance. The following table summarizes its

hazard classifications based on available Safety Data Sheets (SDS). It is crucial to note that

comprehensive toxicological data for N-Tosylaziridine is not readily available, and therefore, it

should be handled with the utmost caution, assuming it may have effects similar to other

reactive aziridine compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b123454?utm_src=pdf-interest
https://www.benchchem.com/product/b123454?utm_src=pdf-body
https://www.benchchem.com/product/b123454?utm_src=pdf-body
https://www.benchchem.com/product/b123454?utm_src=pdf-body
https://www.benchchem.com/product/b123454?utm_src=pdf-body
https://www.benchchem.com/product/b123454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed[1][2]
Warning GHS07

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation[1][2]
Warning GHS07

Serious Eye

Damage/Eye Irritation

(Category 2)

H319: Causes serious

eye irritation[1][2]
Warning GHS07

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory

System

H335: May cause

respiratory irritation[1]

[2]

Warning GHS07

Toxicological and Physical Data
Quantitative toxicological data for N-Tosylaziridine, such as LD50 and LC50 values, are not

well-established in publicly available literature and safety data sheets.[3] The absence of this

data necessitates a conservative approach to handling, treating the compound as potentially

highly toxic. The parent compound, aziridine, is known to be very toxic if swallowed or in

contact with skin.[4]
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Property Value Reference

Molecular Formula C₉H₁₁NO₂S [3][5][6]

Molecular Weight 197.25 g/mol [3][5][6]

Appearance
White to off-white crystals or

powder
[1]

Storage Temperature -20°C [1][3]

Solubility
Soluble in many organic

solvents.

LD50 (Oral, Rat) No data available [3]

LD50 (Dermal, Rabbit) No data available [3]

LC50 (Inhalation) No data available [3]

Permissible Exposure Limit

(PEL)
Not established [7][8]

Recommended Exposure Limit

(REL)
Not established [9]

Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate PPE is mandatory when handling N-Tosylaziridine.
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PPE Type Specification

Eye Protection
Chemical safety goggles with side shields or a

face shield.[3]

Hand Protection

Nitrile rubber gloves (minimum 0.11 mm

thickness) are recommended. Always inspect

gloves for integrity before use and dispose of

contaminated gloves properly.[10]

Skin and Body Protection

A lab coat, long pants, and closed-toe shoes are

required. For larger quantities or in case of

potential splash, a chemically resistant apron or

coveralls should be worn.[3]

Respiratory Protection

All work with N-Tosylaziridine solid or its

solutions must be conducted in a certified

chemical fume hood.[10] If there is a risk of

generating dust or aerosols, a NIOSH-approved

respirator (e.g., N95 dust mask) should be used.

[1]

Experimental Protocols
The following protocols are generalized procedures for the safe handling of N-Tosylaziridine in

a laboratory setting. These should be adapted to specific experimental needs and incorporated

into a detailed, experiment-specific Standard Operating Procedure (SOP).

4.1. General Handling and Dispensing

Preparation: Before handling N-Tosylaziridine, ensure the chemical fume hood is

functioning correctly and the sash is at the appropriate height. Clear the work area of any

unnecessary equipment or chemicals.

Personal Protective Equipment: Don all required PPE as outlined in Section 3.

Dispensing:

N-Tosylaziridine is a solid. To avoid generating dust, handle it carefully.
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Use a spatula or scoop to transfer the solid. Avoid pouring the powder.

If making a solution, add the solid to the solvent in a flask or beaker within the fume hood.

Cap the container immediately after dispensing.

Post-Handling:

Clean any contaminated surfaces with an appropriate solvent and then soap and water.

Decontaminate all equipment that has come into contact with N-Tosylaziridine.

Remove and dispose of gloves in the designated hazardous waste container.

Wash hands thoroughly with soap and water after handling.

4.2. Spill Cleanup Protocol

In the event of a spill, follow these procedures immediately:

Evacuate and Alert: Alert personnel in the immediate vicinity and evacuate the area if the

spill is large or if you are unsure of the hazard.

Control the Spill: For small spills, prevent the spread of the powder by covering it with a

plastic sheet or by gently wetting it with a suitable solvent if appropriate for the situation.[3]

For liquid spills, create a dike around the spill using an inert absorbent material like

vermiculite or sand.[11]

Cleanup:

For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a

sealed, labeled container for hazardous waste.[10]

For liquid spills that have been absorbed, scoop the absorbent material into a sealed,

labeled container for hazardous waste.[5]

Decontamination: Decontaminate the spill area with a suitable solvent, followed by a

thorough wash with soap and water.[12]
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Waste Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.

4.3. Waste Disposal Protocol

Segregation: All waste contaminated with N-Tosylaziridine, including reaction residues,

contaminated solvents, and disposable labware, must be collected in a designated, sealed,

and clearly labeled hazardous waste container.

Quenching (for reactive mixtures): Unreacted N-Tosylaziridine in reaction mixtures should

be quenched before disposal. A common method for quenching electrophilic species is the

slow addition of a nucleophile, such as a solution of sodium thiosulfate or a

primary/secondary amine, in a suitable solvent under controlled temperature conditions. The

specific quenching agent and conditions will depend on the reaction solvent and other

components of the mixture. A protocol for the reductive desulfonylation of N-Tosylaziridine
involves the use of lithium powder and di-tert-butylbiphenyl (DTBB) in THF at -78 °C,

followed by quenching with water.[1] While this is a specific reaction, the principle of

quenching with a reducing agent or nucleophile is applicable.

Disposal: The sealed hazardous waste container should be disposed of through your

institution's environmental health and safety office, following all local and national

regulations.[10]

Logical Workflow for Handling N-Tosylaziridine
The following diagram illustrates the logical workflow for safely handling N-Tosylaziridine from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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